Cas no 2138165-08-7 (3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide)

• Product Name: 3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide
• CAS No: 2138165-08-7
• MF: C₁₂H₁₃NO₄S₂
• MW: 299.365920782089
• CID: 6206490
• PubChem ID: 165692185
• Update Time: 2025-10-08

3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-713208
• 2138165-08-7
• 3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide

• Inchi： 1S/C12H13NO4S2/c1-8(2)13-19(15,16)12-10(5-6-17-12)11-4-3-9(7-14)18-11/h3-8,13H,1-2H3
• InChI Key： BMKSGNKUEAPSRA-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1=CC=C(C=O)S1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.02860024g/mol
• Monoisotopic Mass: 299.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Additional information on 3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide

3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide (CAS No. 2138165-08-7)

The compound 3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide, identified by the CAS registry number 2138165-08-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of 3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide comprises a thiophene ring substituted with a formyl group at position 5 and a furan ring substituted with a sulfonamide group at position 2. The sulfonamide moiety is further substituted with an isopropyl group, which introduces steric bulk and potentially enhances the compound's stability and bioavailability.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiophene ring in 3-(5-formylthiophen-2-yl)-N-(propan-2-yl)furan-2-sulfonamide suggests that this compound may exhibit similar pharmacological properties, making it a valuable candidate for further investigation.

The synthesis of CAS No. 2138165-08-based compounds typically involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced applications in medicinal chemistry.

In terms of physical properties, 3-(5-formylthiophen... has been reported to exhibit a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been characterized, making it amenable to various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of this compound extends beyond pharmaceutical research, with potential uses in materials science and catalysis. For instance, the sulfur-containing groups in its structure may contribute to its ability to act as a ligand in transition metal complexes, facilitating catalytic reactions in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 2138165.... Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic communication between its aromatic rings, enhancing its ability to participate in redox reactions.

In conclusion, 3-(5-formylthiophen..., with its unique structural features and promising biological profile, represents a significant addition to the arsenal of compounds available for chemical research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both medicinal and materials science.